Cas no 1341508-98-2 (3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine)
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [3-(methoxymethyl)-1-pyrrolidinyl]-2-pyrrolidinyl-
- 3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine
-
- Inchi: 1S/C11H20N2O2/c1-15-8-9-4-6-13(7-9)11(14)10-3-2-5-12-10/h9-10,12H,2-8H2,1H3
- InChI Key: AEVDRIUAWZYOOJ-UHFFFAOYSA-N
- SMILES: C(N1CCC(COC)C1)(C1CCCN1)=O
Experimental Properties
- Density: 1.084±0.06 g/cm3(Predicted)
- Boiling Point: 351.9±27.0 °C(Predicted)
- pka: 9.24±0.10(Predicted)
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M219881-100mg |
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine |
1341508-98-2 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M219881-500mg |
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine |
1341508-98-2 | 500mg |
$ 435.00 | 2022-06-04 | ||
| TRC | M219881-1g |
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine |
1341508-98-2 | 1g |
$ 680.00 | 2022-06-04 | ||
| Life Chemicals | F1908-0731-0.25g |
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine |
1341508-98-2 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
| Life Chemicals | F1908-0731-0.5g |
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine |
1341508-98-2 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
| Life Chemicals | F1908-0731-1g |
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine |
1341508-98-2 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
| Life Chemicals | F1908-0731-2.5g |
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine |
1341508-98-2 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
| Life Chemicals | F1908-0731-5g |
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine |
1341508-98-2 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
| Life Chemicals | F1908-0731-10g |
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine |
1341508-98-2 | 95%+ | 10g |
$3532.0 | 2023-09-07 |
3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine
Introduction to 3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine (CAS No. 1341508-98-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
The compound 3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine (CAS No. 1341508-98-2) represents a fascinating molecule with significant potential in the fields of chemical biology and medicinal chemistry. Its unique structural features, encompassing a pyrrolidine core functionalized with both a carbonyl group and a methoxymethyl moiety, make it a versatile scaffold for the development of novel bioactive molecules. This introduction delves into the chemical properties, synthetic pathways, and most notably, the latest research applications of this compound.
At the heart of this compound's utility lies its dual functionality. The pyrrolidine-2-carbonyl group serves as a key pharmacophore, often found in peptidomimetics and protease inhibitors, while the methoxymethyl substituent introduces both lipophilicity and reactivity, enabling further derivatization. This combination has garnered attention for its role in modulating biological pathways, particularly in oncology and neurology. Recent studies have highlighted its efficacy as a precursor in the synthesis of targeted therapeutic agents.
The synthesis of 3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include the formation of the pyrrolidine ring via reductive amination or cyclocondensation reactions, followed by selective functionalization at the 2-position with a carbonyl group. The introduction of the methoxymethyl group is typically achieved through nucleophilic substitution or etherification reactions. These synthetic routes not only highlight the compound's accessibility but also its adaptability for further structural modifications.
In recent years, research has demonstrated the compound's significance in drug discovery. Its structural motif has been leveraged to develop inhibitors of enzymes implicated in cancer progression. For instance, derivatives of this scaffold have shown promise in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The methoxymethyl group plays a pivotal role here by enhancing binding affinity through hydrogen bonding interactions with key residues in the enzyme active site.
Moreover, studies have explored its potential in neurodegenerative diseases. The pyrrolidine core is known to interact with central nervous system receptors, making it an attractive candidate for modulating neurotransmitter activity. Preliminary findings suggest that certain derivatives can attenuate symptoms associated with neuroinflammation and oxidative stress, two hallmark pathological features of conditions like Alzheimer's disease and Parkinson's disease. The methoxymethyl group further fine-tunes these interactions, improving selectivity and reducing off-target effects.
The compound's versatility extends to its role as an intermediate in peptidomimetic synthesis. Peptidomimetics are designed to mimic peptide sequences while offering improved pharmacokinetic properties such as enhanced stability and bioavailability. By incorporating 3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine into these libraries, researchers can generate novel molecules with tailored biological activities. This approach has been particularly fruitful in developing inhibitors targeting bacterial proteases, contributing to the fight against antibiotic-resistant pathogens.
Advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies have identified optimal binding poses for various biological targets, guiding rational drug design efforts. These simulations highlight how subtle modifications to the methoxymethyl group can significantly influence binding affinity and selectivity, providing valuable insights for medicinal chemists.
The growing body of evidence supporting 3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine as a key intermediate underscores its importance in modern drug discovery. As research continues to uncover new therapeutic avenues, this compound stands out as a promising candidate for developing next-generation therapeutics across multiple disease domains. Its unique structural attributes not only make it a valuable tool for synthetic chemists but also position it as a cornerstone in innovative medicinal chemistry endeavors.
1341508-98-2 (3-(methoxymethyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)